Cas no 77340-95-5 (D-Glucitol,2,4-O-(phenylmethylene)-)

• Product Name: D-Glucitol,2,4-O-(phenylmethylene)-
• CAS No: 77340-95-5
• MF: C₁₃H₁₈O₆
• MW: 270.278424739838
• CID: 562765
• PubChem ID: 11644725
• Update Time: 2025-04-19

D-Glucitol,2,4-O-(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• D-Glucitol,2,4-O-(phenylmethylene)-
• 2,4-O-BENZYLIDENE-D-GLUCITOL
• 1-<4-Hydroxy-1-benzolazo>-2-hydroxy-benzol
• 2,4'-Azo-di-phenol
• 2,4-benzylidene-D-sorbitol
• 2,4-O-Mono-benzyliden-D-glucit
• 2.4-Benzyliden-D-sorbit
• 2.4'-Dihydroxy-azobenzol
• 2.4-O-Benzyliden-D-glucitol
• SCHEMBL468525
• W-203289
• UZTHQPNUYCELPZ-CEHFSTBQSA-N
• D-Glucitol, 2,4-O-(phenylmethylene)-
• (1R)-1-((4R,5R,6S)-5-Hydroxy-6-(hydroxymethyl)-2-phenyl-1,3-dioxan-4-yl)ethane-1,2-diol
• DTXSID301309000
• (1R)-1-[(4R,5R,6S)-5-hydroxy-6-(hydroxymethyl)-2-phenyl-1,3-dioxan-4-yl]ethane-1,2-diol
• 61340-09-8
• 77340-95-5
• E87239

• Inchi： 1S/C13H18O6/c14-6-9(16)12-11(17)10(7-15)18-13(19-12)8-4-2-1-3-5-8/h1-5,9-17H,6-7H2/t9-,10+,11-,12-,13?/m1/s1
• InChI Key： UZTHQPNUYCELPZ-CEHFSTBQSA-N
• SMILES： O1C(C2C=CC=CC=2)O[C@@H](CO)[C@H]([C@H]1[C@@H](CO)O)O

Computed Properties

• Exact Mass: 270.11000
• Monoisotopic Mass: 270.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 99.4Ų

Experimental Properties

• PSA: 99.38000
• LogP: -0.82440